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Researchers are increasingly turning to bimetallic cobalt-nickel boride (Co-Ni-B) catalysts,
finding their combined metallic properties significantly enhance catalytic activity compared to
their individual cobalt boride (Co-B) and nickel boride (Ni-B) counterparts. This guide provides
a comprehensive evaluation of the synergistic effects observed in Co-Ni-B catalysts, supported
by comparative experimental data, detailed protocols, and mechanistic diagrams to inform
researchers, scientists, and drug development professionals.

The enhanced performance of Co-Ni-B catalysts is evident in crucial applications such as
hydrogen generation from sodium borohydride (NaBHa4) hydrolysis and electrocatalytic
hydrogen evolution. The synergy between cobalt and nickel, facilitated by the presence of
boron, leads to a more efficient catalytic process.

Performance Benchmarks: Co-Ni-B vs.
Monometallic Alternatives

The synergistic effect in Co-Ni-B catalysts translates into demonstrably superior performance
metrics when compared to Co-B and Ni-B. The following tables summarize key quantitative
data from studies conducted under comparable conditions.

Catalytic Hydrogen Generation from NaBH4 Hydrolysis

In the hydrolysis of sodium borohydride, a key reaction for chemical hydrogen storage, the
composition of the Co-Ni-B catalyst plays a critical role in its activity. A Co-Ni-B catalyst with a
Co/(Co+Ni) molar ratio of 0.85 has been shown to exhibit superior performance.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1148963?utm_src=pdf-interest
https://www.benchchem.com/product/b1148963?utm_src=pdf-body
https://iris.unitn.it/retrieve/handle/11572/165164/487872/Co-Ni-B%20nanocatalyst%20for%20efficient%20hydrogen%20evolution%20reaction%20in%20wide%20pH%20range.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. Hydrogen L.

Composition . Activation Energy
Catalyst . Generation Rate

(Col(Co+Ni)) ) (Ea) (kJ mol—?)

(mL min—* g~?)

Co-B 1.0 Lower than Co-Ni-B 45
Ni-B 0.0 Lower than Co-Ni-B Not Reported
Co-Ni-B 0.85 Highest 34

The data clearly indicates that the bimetallic Co-Ni-B catalyst not only accelerates the hydrogen
generation rate but also lowers the activation energy of the reaction, signifying a more efficient
catalytic pathway.[1]

Electrocatalytic Hydrogen Evolution Reaction (HER)

For the electrocatalytic hydrogen evolution reaction (HER), a fundamental process in water
splitting for green hydrogen production, Co-Ni-B nanocatalysts again demonstrate enhanced
activity. A Co-Ni-B catalyst with a Ni/(Ni+Co) molar ratio of 30% (Co-30Ni-B) has been identified
as an optimal composition.

Overpotential @ 10 .
Tafel Slope (mV/dec) in pH

Catalyst mA/cm? (mV vs. RHE) in

pH 7
Co-B 203 Not Reported
Ni-B 309 Not Reported
Co-30Ni-B 170 51

The lower overpotential required to achieve a benchmark current density and the smaller Tafel
slope for the Co-Ni-B catalyst indicate more favorable kinetics for the hydrogen evolution
reaction compared to the monometallic borides.[1]

Visualizing the Synergistic Mechanism
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The enhanced catalytic activity of Co-Ni-B is attributed to a synergistic electronic effect
between cobalt, nickel, and boron. Boron atoms donate electrons to the vacant d-orbitals of the
transition metals (Co and Ni), leading to an enrichment of electron density at these active sites.
In the bimetallic system, the presence of nickel further promotes this electron transfer, making
the cobalt sites even more electron-rich. This increased electron density facilitates the key
steps in the catalytic reactions.
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Co-Ni-B Catalyst Surface

Nickel (Ni)

e~ donation ~~-_Promotes e~ transfer

e~ donation

Boron (B)

Catalytic Reaction

Products
Reactants
(e.g., BHs~, H20)

Cobalt (Co)
(Active Site)

Adsorption & Activation

Experimental Setup

Syringe Pump

Injects NaBHa4 Solution

Reaction Flask
(in Water Bath)

Generated Hz Displaces Water

Gas Burette
(Water-filled)

Procedure

[1. Add Catalyst to Flasa

[2. Thermostat Flasla

[3. Inject NaBHa4 Solution]

i

4. Measure H2 Volume vs. Time

;

5. Calculate H2 Generation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1148963?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148963?utm_src=pdf-custom-synthesis
https://iris.unitn.it/retrieve/handle/11572/165164/487872/Co-Ni-B%20nanocatalyst%20for%20efficient%20hydrogen%20evolution%20reaction%20in%20wide%20pH%20range.pdf
https://www.benchchem.com/product/b1148963#evaluating-the-synergistic-effect-in-cobalt-nickel-boride-catalysts
https://www.benchchem.com/product/b1148963#evaluating-the-synergistic-effect-in-cobalt-nickel-boride-catalysts
https://www.benchchem.com/product/b1148963#evaluating-the-synergistic-effect-in-cobalt-nickel-boride-catalysts
https://www.benchchem.com/product/b1148963#evaluating-the-synergistic-effect-in-cobalt-nickel-boride-catalysts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

